Cas no 112229-60-4 (Propyl 2-Propylpentanoate)

• Product Name: Propyl 2-Propylpentanoate
• CAS No: 112229-60-4
• MF: C₁₁H₂₂O₂
• MW: 186.291183948517
• CID: 4556476
• Update Time: 2025-06-08

Propyl 2-Propylpentanoate Chemical and Physical Properties

Names and Identifiers

• Propyl Valpronate
• Pentanoic acid, 2-propyl-, propyl ester
• Propyl 2-Propylpentanoate
• Valproic Acid propyl ester

• Inchi： 1S/C11H22O2/c1-4-7-10(8-5-2)11(12)13-9-6-3/h10H,4-9H2,1-3H3
• InChI Key： VKKUQDSSNVIMON-UHFFFAOYSA-N
• SMILES： C(OCCC)(=O)C(CCC)CCC

Additional information on Propyl 2-Propylpentanoate

Recent Advances in the Study of Propyl 2-Propylpentanoate (CAS: 112229-60-4) in Chemical Biology and Pharmaceutical Research

Propyl 2-Propylpentanoate (CAS: 112229-60-4) is a chemical compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical biology sectors. This ester derivative, structurally related to valproic acid, has been the subject of numerous studies aimed at exploring its pharmacological properties, metabolic pathways, and therapeutic potential. The compound's unique chemical structure and biological activity make it a promising candidate for further investigation in drug development and biomedical research.

Recent studies have focused on the synthesis and optimization of Propyl 2-Propylpentanoate to enhance its bioavailability and stability. Advanced synthetic methodologies, including enzymatic catalysis and green chemistry approaches, have been employed to produce high-purity batches of the compound. These efforts are critical for ensuring the reproducibility and scalability of research findings, which are essential for translational applications in medicine.

In the context of pharmacological research, Propyl 2-Propylpentanoate has demonstrated notable activity in modulating neurotransmitter systems, particularly those involving gamma-aminobutyric acid (GABA). Preliminary in vitro and in vivo studies suggest that the compound may exhibit anticonvulsant and neuroprotective effects, similar to its structural analog, valproic acid. These findings have sparked interest in its potential use for treating neurological disorders such as epilepsy, bipolar disorder, and neurodegenerative diseases.

Further investigations into the metabolic fate of Propyl 2-Propylpentanoate have revealed its rapid hydrolysis in biological systems, yielding 2-propylpentanoic acid and propanol as primary metabolites. This metabolic pathway has implications for the compound's pharmacokinetics and pharmacodynamics, influencing its therapeutic efficacy and safety profile. Researchers are currently exploring strategies to modify the ester linkage to prolong its half-life and improve its therapeutic index.

In addition to its neurological applications, Propyl 2-Propylpentanoate has shown promise in oncology research. Recent studies have reported its ability to inhibit histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. By modulating epigenetic mechanisms, the compound may offer a novel approach to cancer therapy, particularly for malignancies resistant to conventional treatments. Ongoing preclinical trials are evaluating its efficacy in various cancer models, with encouraging preliminary results.

The safety and toxicological profile of Propyl 2-Propylpentanoate is another area of active research. While initial toxicity studies indicate a favorable safety margin, comprehensive assessments are required to identify potential adverse effects, particularly with long-term use. Researchers are employing advanced in silico, in vitro, and in vivo models to predict and mitigate risks associated with its clinical application.

In conclusion, Propyl 2-Propylpentanoate (CAS: 112229-60-4) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its multifaceted pharmacological properties, coupled with ongoing advancements in synthesis and formulation, position it as a valuable candidate for further development. Future studies should focus on elucidating its mechanisms of action, optimizing its pharmacokinetic properties, and expanding its therapeutic applications across various disease domains.